Cas no 2253733-11-6 (3-[(7-Nitro-2,1,3-benzoxadiazol-4-yl)amino]-D-alanine hydrochloride (1:1))

• Product Name: 3-[(7-Nitro-2,1,3-benzoxadiazol-4-yl)amino]-D-alanine hydrochloride (1:1)
• CAS No: 2253733-11-6
• MF: C₉H₁₀ClN₅O₅
• MW: 303.659200191498
• CID: 4744597
• PubChem ID: 137919868
• Update Time: 2025-10-24

3-[(7-Nitro-2,1,3-benzoxadiazol-4-yl)amino]-D-alanine hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• NADA-green
• 3-[(7-Nitro-2,1,3-benzoxadiazol-4-yl)amino]-D-alanine hydrochloride
• 3-[(7-Nitro-2,1,3-benzoxadiazol-4-yl)amino]-D-alanine hydrochloride (1:1)
• NADA hydrochloride
• PD117721
• CS-0120970
• AKOS040753202
• HY-D1117
• DA-65912
• (2R)-2-amino-3-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]propanoic acid;hydrochloride
• 2253733-11-6
• GLXC-20052

• Inchi： 1S/C9H9N5O5.ClH/c10-4(9(15)16)3-11-5-1-2-6(14(17)18)8-7(5)12-19-13-8;/h1-2,4,11H,3,10H2,(H,15,16);1H/t4-;/m1./s1
• InChI Key： NKFVSANWNYYLLB-PGMHMLKASA-N
• SMILES： Cl.O1N=C2C(=CC=C(C2=N1)NC[C@H](C(=O)O)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 303.0370461g/mol
• Monoisotopic Mass: 303.0370461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160

Additional information on 3-[(7-Nitro-2,1,3-benzoxadiazol-4-yl)amino]-D-alanine hydrochloride (1:1)

3-[(7-Nitro-2,1,3-benzoxadiazol-4-yl)amino]-D-alanine hydrochloride (1:1) (CAS No. 2253733-11-6): A Comprehensive Overview

3-[(7-Nitro-2,1,3-benzoxadiazol-4-yl)amino]-D-alanine hydrochloride (1:1) is a specialized chemical compound with the CAS number 2253733-11-6. This compound belongs to the class of benzoxadiazole derivatives, which are widely recognized for their unique fluorescent properties and applications in biochemical research. The presence of the nitro group and the D-alanine moiety in its structure makes it particularly useful in various scientific and industrial applications.

The compound's molecular formula and structural features have been extensively studied to understand its reactivity and potential uses. Researchers are particularly interested in its fluorescence properties, which are enhanced by the 7-nitro-2,1,3-benzoxadiazol-4-yl group. This makes it a valuable tool in bioimaging and molecular labeling, where precise detection and visualization are critical.

In recent years, the demand for fluorescent probes like 3-[(7-Nitro-2,1,3-benzoxadiazol-4-yl)amino]-D-alanine hydrochloride (1:1) has surged due to advancements in life sciences and diagnostic technologies. This compound is often used in protein labeling, cell tracking, and enzyme activity assays. Its ability to emit strong fluorescence under specific conditions makes it a preferred choice for researchers working on high-throughput screening and drug discovery.

The synthesis of 3-[(7-Nitro-2,1,3-benzoxadiazol-4-yl)amino]-D-alanine hydrochloride (1:1) involves a series of carefully controlled reactions to ensure high purity and yield. The hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for biological applications. Quality control measures, such as HPLC analysis and mass spectrometry, are employed to verify its chemical integrity.

One of the most frequently asked questions about this compound is its stability under various conditions. Studies have shown that it remains stable in neutral and slightly acidic environments but may degrade under strong alkaline conditions. Proper storage in a cool, dry place away from light is recommended to maintain its efficacy over time.

The market for fluorescent dyes and probes is growing rapidly, driven by increasing research in cancer biology, neuroscience, and immunology. 3-[(7-Nitro-2,1,3-benzoxadiazol-4-yl)amino]-D-alanine hydrochloride (1:1) is part of this expanding market, with suppliers offering it in various quantities to meet the needs of academic and industrial researchers.

In addition to its scientific applications, this compound has also garnered attention for its potential in environmental monitoring. Its fluorescent properties can be leveraged to detect specific pollutants or biomarkers in water and soil samples. This aligns with the global push for sustainable technologies and green chemistry initiatives.

For those looking to purchase 3-[(7-Nitro-2,1,3-benzoxadiazol-4-yl)amino]-D-alanine hydrochloride (1:1), it is essential to source it from reputable suppliers who provide detailed certificates of analysis (CoA) and safety data sheets (SDS). These documents ensure that the product meets the required standards for purity and safety.

Future research on this compound may explore its potential in nanotechnology and targeted drug delivery systems. Its ability to bind selectively to certain biomolecules could open new avenues for theranostic applications, combining therapy and diagnostics in a single platform.

In summary, 3-[(7-Nitro-2,1,3-benzoxadiazol-4-yl)amino]-D-alanine hydrochloride (1:1) (CAS No. 2253733-11-6) is a versatile and valuable compound with wide-ranging applications in biochemistry, medical research, and environmental science. Its unique properties and growing demand underscore its importance in modern scientific endeavors.